Cas no 887463-42-5 (1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887463-42-5
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 6576228
• Update Time: 2025-07-09

1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl- (9CI)

• Inchi： 1S/C21H25N5O2/c1-4-12-24-15(2)14-26-17-18(22-20(24)26)23(3)21(28)25(19(17)27)13-8-11-16-9-6-5-7-10-16/h5-7,9-10,14H,4,8,11-13H2,1-3H3
• InChI Key： GPSCDPIGTBWRHG-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC)C1=NC1=C2C(=O)N(CCCC2=CC=CC=C2)C(=O)N1C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 8.19±0.20(Predicted)

Additional information on 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 887463-42-5)

The compound 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 887463-42-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptor activity. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

Recent advancements in the synthesis of 887463-42-5 have highlighted improved methodologies that enhance yield and purity, which are critical for its application in drug development. Researchers have employed novel catalytic systems and optimized reaction conditions to achieve higher efficiency in the multi-step synthesis of this compound. These developments are pivotal for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations of 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione have revealed its high affinity for adenosine A1 and A2A receptors, which play crucial roles in modulating inflammatory responses and neuroprotection. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and protecting neuronal cells under oxidative stress, suggesting potential applications in treating neurodegenerative diseases such as Parkinson's and Alzheimer's.

Furthermore, recent preclinical trials have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that 887463-42-5 exhibits favorable bioavailability and a half-life suitable for therapeutic use. However, challenges such as metabolic stability and potential off-target effects require further investigation to optimize its drug-like properties.

In conclusion, 1,7-dimethyl-3-(3-phenylpropyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a promising candidate for further drug development. Its unique chemical structure and pharmacological profile underscore its potential in addressing unmet medical needs, particularly in neurology and inflammation. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.